![molecular formula C11H9F3N4 B2954622 2-Hydrazino-4-[2-(trifluoromethyl)phenyl]pyrimidine CAS No. 1864013-94-4](/img/structure/B2954622.png)
2-Hydrazino-4-[2-(trifluoromethyl)phenyl]pyrimidine
Overview
Description
2-Hydrazino-4-[2-(trifluoromethyl)phenyl]pyrimidine is used as a derivatization reagent for the simultaneous determination of testosterone (T) and dihydrotestosterone (DHT) in murine tissue and serum . It is also used in the synthesis of organohydrazide chelate complexes of rhenium and technetium .
Synthesis Analysis
The synthesis of 2-Hydrazino-4-[2-(trifluoromethyl)phenyl]pyrimidine involves its use as a derivatization reagent for the simultaneous determination of testosterone (T) and dihydrotestosterone (DHT) in murine tissue and serum . It is also used in the synthesis of organohydrazide chelate complexes of rhenium and technetium .Molecular Structure Analysis
The molecular formula of 2-Hydrazino-4-[2-(trifluoromethyl)phenyl]pyrimidine is C11H9F3N4 . The InChI code is 1S/C11H9F3N4/c12-11(13,14)8-4-2-1-3-7(8)9-5-6-16-10(17-9)18-15/h1-6H,15H2,(H,16,17,18) .Physical And Chemical Properties Analysis
The physical form of 2-Hydrazino-4-[2-(trifluoromethyl)phenyl]pyrimidine is solid . It has a molecular weight of 254.21 . The compound is soluble in aqueous acid .Scientific Research Applications
Derivatization Reagent for Hormone Analysis
2-Hydrazino-4-[2-(trifluoromethyl)phenyl]pyrimidine: is used as a derivatization reagent in biochemistry for the simultaneous determination of testosterone (T) and dihydrotestosterone (DHT) in murine tissue and serum samples. This application is crucial for studying hormonal balances and functions in biological research, particularly in the context of endocrinology and reproductive health .
Synthesis of Organohydrazide Chelate Complexes
This compound is also involved in the synthesis of organohydrazide chelate complexes of rhenium and technetium. These complexes have significant applications in nuclear medicine, especially in the development of radiopharmaceuticals for diagnostic imaging .
Safety and Hazards
2-Hydrazino-4-[2-(trifluoromethyl)phenyl]pyrimidine is considered hazardous. It is toxic if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation, and may cause respiratory irritation . It should be stored in a cool, dry place in a tightly closed container, away from oxidizing agents .
Mechanism of Action
Target of Action
It has been used as a derivatization reagent for the simultaneous determination of testosterone (t) and dihydrotestosterone (dht) in murine tissue and serum . This suggests that it may interact with these hormones or their associated receptors.
Mode of Action
Its use as a derivatization reagent suggests that it may interact with testosterone and dihydrotestosterone, potentially altering their chemical structure to facilitate detection .
Biochemical Pathways
Given its use in the detection of testosterone and dihydrotestosterone, it may be involved in pathways related to steroid hormone biosynthesis or metabolism .
Result of Action
Its role as a derivatization reagent in the detection of testosterone and dihydrotestosterone suggests that it may facilitate the measurement of these hormones in biological samples .
Action Environment
Like many chemical compounds, its stability and activity may be influenced by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
[4-[2-(trifluoromethyl)phenyl]pyrimidin-2-yl]hydrazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F3N4/c12-11(13,14)8-4-2-1-3-7(8)9-5-6-16-10(17-9)18-15/h1-6H,15H2,(H,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSYKWRVOVGOZMK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC(=NC=C2)NN)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F3N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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